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Compound of Interest

Compound Name: DU125530

Cat. No.: B1670982

For researchers, scientists, and drug development professionals working with DU125530, a
selective 5-HT1A receptor antagonist, a comprehensive understanding of safety protocols and
handling procedures is paramount. This document provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe and effective
use of this compound in a laboratory setting.

Physicochemical Properties

DU125530, with the chemical name 2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-
piperazinyl]butyl]-1,2-benzisothiazol-3(2H)-one-1,1-dioxide, is a potent antagonist of the 5-
HT1A receptor.[1][2] A summary of its key physicochemical properties is presented below.

Property Value Reference
CAS Number 161611-99-0 [2]
Molecular Formula C23H26CIN305S [2][3]
Molecular Weight 491.99 g/mol [2][3]

Personal Protective Equipment (PPE) and Safety
Precautions
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While a specific Material Safety Data Sheet (MSDS) for DU125530 is not publicly available,
safety protocols can be established based on its chemical structure and the handling
procedures for similar 5-HT1A receptor antagonists such as Buspirone and WAY-100635.

Recommended Personal Protective Equipment:

PPE Category Item Specifications

Eye Protection Safety glasses or goggles Chemical splash-proof
Hand Protection Chemical-resistant gloves Nitrile or neoprene
Body Protection Laboratory coat Standard

Use in a well-ventilated area. If
) ) Not generally required for dust or aerosols are
Respiratory Protection -
small quantities generated, a NIOSH-approved

respirator is recommended.

General Safety and Handling Precautions:

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation exposure.

e Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the
affected area immediately and thoroughly with water.

» Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling. Do not
eat, drink, or smoke in the laboratory.

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials.

First Aid Measures

In the event of exposure to DU125530, the following first aid measures should be taken:
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Exposure Route First Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation . . .
difficult, seek medical attention.

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water for at least 15

minutes.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Do not induce vomiting. If the individual is
Ingestion conscious, rinse their mouth with water and

seek immediate medical attention.

Operational Plan: Handling and Use in Experiments

DU125530 is typically used in solution for in vitro and in vivo studies.
Preparation of Stock Solutions:

o Accurately weigh the required amount of DU125530 powder using an analytical balance in a
chemical fume hood.

» Dissolve the powder in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a
concentrated stock solution.

o Further dilute the stock solution with the appropriate experimental buffer or vehicle to the
desired final concentration immediately before use.

Disposal Plan

All waste materials containing DU125530 should be handled as hazardous chemical waste.

¢ Solid Waste: Collect unused DU125530 powder and any contaminated disposable materials
(e.g., weigh boats, pipette tips) in a designated, labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1670982?utm_src=pdf-body
https://www.benchchem.com/product/b1670982?utm_src=pdf-body
https://www.benchchem.com/product/b1670982?utm_src=pdf-body
https://www.benchchem.com/product/b1670982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

» Liquid Waste: Collect all solutions containing DU125530 in a labeled, sealed, and
appropriate hazardous liquid waste container.

» Disposal: Dispose of all hazardous waste in accordance with local, state, and federal
regulations. Contact your institution's environmental health and safety department for
specific disposal procedures.

Experimental Protocols

Detailed experimental protocols for DU125530 are described in various scientific publications.
The key methodologies cited include receptor autoradiography, intracerebral microdialysis, and

electrophysiological recordings.

Preparation

Prepare DU125530 Stock Solution
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Caption: Antagonistic action of DU125530 on the 5-HT1A receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DU125530]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670982#personal-protective-equipment-for-
handling-du125530]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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